2-butyl-6-methoxybenzene-1-sulfonyl chloride
Overview
Description
2-butyl-6-methoxybenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C11H15ClO3S and its molecular weight is 262.8. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-butyl-6-methoxybenzene-1-sulfonyl chloride involves the reaction of 2-butyl-6-methoxybenzene with sulfonyl chloride in the presence of a suitable catalyst.", "Starting Materials": [ "2-butyl-6-methoxybenzene", "sulfonyl chloride", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-butyl-6-methoxybenzene in a suitable solvent.", "Step 2: Add sulfonyl chloride to the reaction mixture.", "Step 3: Add a suitable catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Allow the reaction mixture to cool to room temperature.", "Step 6: Extract the product with a suitable solvent.", "Step 7: Purify the product by recrystallization or column chromatography." ] } | |
CAS No. |
2742660-29-1 |
Molecular Formula |
C11H15ClO3S |
Molecular Weight |
262.8 |
Purity |
95 |
Origin of Product |
United States |
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